2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline
Overview
Description
2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as MOS-Oxa and has a molecular formula of C14H20N2OS.
Scientific Research Applications
2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline has potential applications in various scientific research fields. One of the major applications of MOS-Oxa is in the development of new drugs. This compound has been reported to have antitumor activity and can be used as a lead compound for the development of new anticancer agents. Additionally, MOS-Oxa has been reported to have antibacterial activity and can be used for the development of new antibiotics.
Mechanism of Action
The mechanism of action of 2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline is not fully understood. However, it has been reported that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the death of cancer cells and thus has potential as an anticancer agent.
Biochemical and Physiological Effects:
2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline has been reported to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MOS-Oxa has been reported to have antibacterial activity against several strains of bacteria. However, further studies are required to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline in lab experiments is its potential as a lead compound for the development of new drugs. Additionally, this compound has been reported to have antitumor and antibacterial activity, making it a potential candidate for the development of new anticancer agents and antibiotics. However, the limitations of using MOS-Oxa in lab experiments include its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research on 2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline. One of the major future directions is the development of new drugs based on this compound. Additionally, further studies are required to fully understand the mechanism of action of MOS-Oxa and its potential as an anticancer and antibacterial agent. Furthermore, the synthesis of MOS-Oxa can be optimized for higher yields and improved solubility in water. Finally, the toxicological effects of this compound need to be fully investigated to ensure its safety for human use.
Conclusion:
In conclusion, 2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline is a chemical compound that has potential applications in various scientific research fields. The synthesis method of MOS-Oxa involves the reaction of 2-methylsulfanyl aniline with oxan-4-ylmethyl chloride in the presence of a suitable base. This compound has been reported to have antitumor and antibacterial activity and can be used as a lead compound for the development of new drugs. However, further studies are required to fully understand the mechanism of action and the toxicological effects of this compound.
Synthesis Methods
The synthesis of 2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline involves the reaction of 2-methylsulfanyl aniline with oxan-4-ylmethyl chloride in the presence of a suitable base. The reaction takes place at room temperature and the product is obtained in good yield. This synthesis method has been reported in several research articles and has been optimized for the production of MOS-Oxa.
properties
IUPAC Name |
2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NOS/c1-16-13-5-3-2-4-12(13)14-10-11-6-8-15-9-7-11/h2-5,11,14H,6-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTJALCCVHODBJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NCC2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methylsulfanyl-N-(oxan-4-ylmethyl)aniline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide](/img/structure/B7555261.png)
![3-[Ethyl-(1-methylimidazol-4-yl)sulfonylamino]propanoic acid](/img/structure/B7555267.png)
![1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol](/img/structure/B7555270.png)
![(2S)-3-methyl-2-[(1-methylimidazol-4-yl)sulfonylamino]butanoic acid](/img/structure/B7555275.png)
![[1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-yl]methanol](/img/structure/B7555283.png)
![2-[Butan-2-yl-(1-methylimidazol-4-yl)sulfonylamino]acetic acid](/img/structure/B7555291.png)
![2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol](/img/structure/B7555299.png)
![2-Methyl-3-[methyl(quinoxalin-2-yl)amino]propanoic acid](/img/structure/B7555310.png)
![3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline](/img/structure/B7555315.png)
![1-phenyl-N-pyrrolidin-3-ylpyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B7555349.png)
